4-Chloro-6-ethyl-2-(methylsulfanyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-6-ethyl-2-methylsulfanylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C9H9ClN2S2/c1-3-5-4-6-7(10)11-9(13-2)12-8(6)14-5/h4H,3H2,1-2H3
• InChI Key: VFDNWRUSNATCMW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=C(N=C2Cl)SC
• Molecular Formula: C9H9ClN2S2
• Molecular Weight: 244.8 g/mol

Description

“4-Chloro-6-ethyl-2-(methylsulfanyl)thieno[2,3-d]pyrimidine” is a chemical compound with the molecular formula C9H9ClN2S2. It is a derivative of thieno[2,3-d]pyrimidine, a class of compounds known for their wide range of biological activities.

Synthesis Analysis

Thieno[2,3-d]pyrimidines can be synthesized from substituted aldehydes, HCl, and DMF under reflux conditions. The specific synthesis process for “this compound” is not detailed in the available literature.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a thieno[2,3-d]pyrimidine core with a chlorine atom at the 4-position, an ethyl group at the 6-position, and a methylsulfanyl group at the 2-position.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Research has detailed the synthesis of thieno[2,3-d]pyrimidine derivatives, demonstrating their chemical reactivity and potential for forming diverse chemical structures. For example, the synthesis of 6-methylsulfanyl-2,4-dithioxo-tetrahydropyrimidines and their reactions to form amino substituted pyrimidines highlight the versatile reactivity of thieno[2,3-d]pyrimidine scaffolds, which can be applied to the development of novel compounds with varied biological activities (Briel et al., 2002).

Antitumor and Antiviral Activities

• Thieno[2,3-d]pyrimidine derivatives have shown significant antitumor and antiviral activities. A study on thieno-fused 7-deazapurine ribonucleosides derived from thieno[2,3-d]pyrimidines revealed low micromolar or submicromolar in vitro cytostatic activities against a broad panel of cancer and leukemia cell lines, as well as some antiviral activity against HCV. This suggests potential applications of 4-Chloro-6-ethyl-2-(methylsulfanyl)thieno[2,3-d]pyrimidine in the development of anticancer and antiviral agents (Tichy et al., 2017).

Antimicrobial and Anti-inflammatory Agents

• Novel thieno[2,3-d]pyrimidine compounds have been synthesized and tested for their antimicrobial and anti-inflammatory activities, showing promise as bioactive compounds. The synthesis of new thieno[2,3-d]pyrimidine derivatives and their evaluation as antimicrobial and anti-inflammatory agents indicate the potential of thieno[2,3-d]pyrimidine derivatives, including this compound, in medicinal chemistry and drug discovery (Tolba et al., 2018).

Fluorescence and Spectroscopic Properties

• Some thieno[2,3-d]pyrimidine derivatives exhibit solid-state fluorescence, suggesting their use in materials science for the development of fluorescent probes or materials. The synthesis and solid-state fluorescence properties of novel 2-aminobenzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides, for instance, highlight the potential of thieno[2,3-d]pyrimidine derivatives in the design of new fluorescent materials (Yokota et al., 2012).

Future Directions

Thieno[2,3-d]pyrimidines, including “4-Chloro-6-ethyl-2-(methylsulfanyl)thieno[2,3-d]pyrimidine”, continue to attract interest due to their various chemical and biological applications. Future research may focus on further exploring their therapeutic potential and optimizing their synthesis processes.

Mechanism of Action

Target of Action

It is known that thienopyrimidine derivatives, which include this compound, are structural analogs of purines and are important in medicinal chemistry . They are often associated with a wide spectrum of biological activities .

Mode of Action

It is known that thienopyrimidine derivatives interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Thienopyrimidine derivatives are known to influence various enzymes and pathways, contributing to their diverse biological activities .

Result of Action

Thienopyrimidine derivatives are known to exhibit a wide range of biological activities, including antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistamine properties .